Cas no 1247457-70-0 (Furan-3-yl(4-propylphenyl)methanol)

• Product Name: Furan-3-yl(4-propylphenyl)methanol
• CAS No: 1247457-70-0
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• MDL: MFCD07775342
• CID: 5206771
• Update Time: 2026-03-06

Furan-3-yl(4-propylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Furan-3-yl(4-propylphenyl)methanol
• 3-Furyl-(4-n-propylphenyl)methanol
• SB61710
• A925973

• MDL： MFCD07775342
• Inchi： 1S/C14H16O2/c1-2-3-11-4-6-12(7-5-11)14(15)13-8-9-16-10-13/h4-10,14-15H,2-3H2,1H3
• InChI Key： NYUJHJXMVCOANZ-UHFFFAOYSA-N
• SMILES： OC(C1=COC=C1)C1C=CC(=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 3.1
• Topological Polar Surface Area: 33.4

Additional information on Furan-3-yl(4-propylphenyl)methanol

Introduction to Furan-3-yl(4-propylphenyl)methanol (CAS No: 1247457-70-0)

Furan-3-yl(4-propylphenyl)methanol, identified by its Chemical Abstracts Service (CAS) number 1247457-70-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a furan ring linked to a 4-propylphenyl group via a methanol moiety, has garnered attention due to its structural versatility and potential biological activities. The unique combination of heterocyclic and aromatic components makes it a valuable scaffold for the development of novel therapeutic agents.

The furan ring, a five-membered oxygen-containing heterocycle, is well-documented for its role in various biological processes and drug discovery. Its electron-deficient nature allows for facile participation in nucleophilic additions and Michael reactions, making it a versatile intermediate in synthetic chemistry. In contrast, the 4-propylphenyl group introduces steric bulk and lipophilicity, which can influence the compound's solubility, permeability, and interaction with biological targets. The methanol substituent at the junction of these two moieties further enhances functionalization possibilities, enabling further derivatization for tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of Furan-3-yl(4-propylphenyl)methanol as a building block for drug candidates. Its structural features are particularly relevant in the design of molecules targeting neurological disorders, where both lipophilicity and specific hydrogen bonding interactions are crucial. Studies have demonstrated that derivatives of this compound exhibit promising activities as kinase inhibitors and neuroprotective agents. For instance, modifications to the furan ring or the 4-propylphenyl moiety have shown enhanced binding affinity to specific protein targets, underscoring its potential in structure-based drug design.

The synthesis of Furan-3-yl(4-propylphenyl)methanol (CAS No: 1247457-70-0) involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to construct the biaryl core, followed by functional group interconversions to introduce the methanol substituent. The use of palladium catalysts and transition-metal complexes has been instrumental in achieving high yields and selectivity in these transformations. Additionally, recent reports have explored catalytic asymmetric methods to enhance enantioselectivity, which is critical for developing chiral drugs with improved efficacy and reduced side effects.

In the context of drug development, the pharmacokinetic profile of Furan-3-yl(4-propylphenyl)methanol is an essential consideration. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict its behavior in biological systems. These studies provide insights into how the compound interacts with enzymes and receptors, as well as its metabolic stability. For example, virtual screening approaches have identified analogs of this molecule with optimized pharmacokinetic properties, including improved bioavailability and reduced clearance rates.

Furthermore, the role of Furan-3-yl(4-propylphenyl)methanol in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable intermediate for synthesizing more complex molecules with diverse biological activities. Researchers have leveraged its structural framework to develop candidates targeting inflammatory diseases, cancer metabolism, and infectious pathogens. The adaptability of this scaffold allows chemists to explore various chemical space efficiently, accelerating the discovery process.

The future directions in research involving Furan-3-yl(4-propylphenyl)methanol (CAS No: 1247457-70-0) are promising and multifaceted. Innovations in synthetic chemistry continue to open new avenues for constructing derivatives with enhanced properties. Additionally, interdisciplinary approaches combining organic synthesis with computational biology are expected to yield novel insights into its potential applications. As our understanding of biological pathways grows more sophisticated, compounds like this one will play an increasingly pivotal role in addressing complex diseases.

In conclusion,Furan-3-yl(4-propylphenyl)methanol represents a fascinating compound with significant implications in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. With ongoing advancements in synthetic methodologies and computational tools,Furan-3-yl(4-propylphenyl)methanol (CAS No: 1247457-70-0) is poised to remain at the forefront of drug discovery efforts.